Cas no 2029513-37-7 (2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• CAS No: 2029513-37-7
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 6248140
• PubChem ID: 165633887
• Update Time: 2025-07-23

2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• 2029513-37-7
• 2-fluoro-2-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1949478

• Inchi： 1S/C9H8F5N/c10-5-1-2-6(8(11)4-15)7(3-5)9(12,13)14/h1-3,8H,4,15H2
• InChI Key： GWTAAJDEBUIUFG-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 225.05769007g/mol
• Monoisotopic Mass: 225.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine (CAS No. 2029513-37-7)

2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2029513-37-7, is a fluorinated aromatic amine compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated into the molecular structure to enhance its pharmacological properties. The specific arrangement of fluorine substituents in 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine contributes to its unique chemical reactivity and potential biological activity.

The structural motif of this compound features a phenyl ring substituted with two fluoro groups at the 2-position and 4-position, respectively, and a trifluoromethyl group at the 2-position. This configuration imparts a high degree of electronic and steric modulation, making it an attractive scaffold for drug discovery. The presence of fluorine atoms not only influences the metabolic stability and lipophilicity of the molecule but also enhances its binding affinity to biological targets. Such characteristics are particularly valuable in the development of small-molecule inhibitors and activators for therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate drug efficacy and pharmacokinetic profiles. Fluoroaromatic amines, in particular, have emerged as a promising class of pharmacophores with applications ranging from anti-inflammatory agents to antiviral drugs. The compound 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine represents an advanced derivative that leverages these properties, making it a candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The amine functionality provides a reactive site for further derivatization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility is crucial in modern drug design, where precision and specificity are paramount. The trifluoromethyl group, in particular, is known for its ability to enhance binding interactions with biological targets, often leading to improved drug-like properties such as increased solubility and reduced metabolic clearance.

Recent studies have highlighted the importance of fluorine substitution in enhancing the therapeutic efficacy of small-molecule drugs. For instance, fluorinated analogs of existing pharmaceuticals have demonstrated improved pharmacokinetic profiles and reduced side effects compared to their non-fluorinated counterparts. The compound 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine aligns with this trend, as its structural features are likely to contribute to favorable drug development attributes.

The synthesis of 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in introducing fluorine atoms at specific positions within the aromatic ring.

From a biological perspective, the potential activity of 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine remains an area of active investigation. Preliminary computational studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in metabolic pathways relevant to inflammation and infection. Further experimental validation through in vitro assays and potentially in vivo models will be necessary to elucidate its exact mechanism of action.

The development of new pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 2-fluoro-2-4-fluoro-2-(trifluoromethyl)phenylethan-1-am ine serves as a testament to this collaborative approach, embodying the principles of rational drug design where structural modifications are guided by both chemical intuition and empirical data.

In conclusion, 2-fluoro - 24 - fluoro - 22 - (trifluoromethyl ) phen yle than -1 - am ine ( CAS No .2029513 -37 -7) represents a structurally intriguing molecule with significant potential in pharmaceutical research . Its unique combination of fluorine substitution patterns offers opportunities for designing novel therapeutics with enhanced efficacy and improved pharmacokinetic profiles . As research continues ,this compound is likely to play an important role in the discovery and development of next-generation pharmaceuticals .